Cas no 2137141-87-6 ((3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid)
(3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid
- EN300-1163143
- 2137141-87-6
- (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid
-
- Inchi: 1S/C23H21NO4/c25-22(26)15-21(24-23(27)28-16-17-7-3-1-4-8-17)20-13-11-19(12-14-20)18-9-5-2-6-10-18/h1-14,21H,15-16H2,(H,24,27)(H,25,26)/t21-/m1/s1
- InChI Key: ULOSMKWAWGPPSU-OAQYLSRUSA-N
- SMILES: O(CC1C=CC=CC=1)C(N[C@H](CC(=O)O)C1C=CC(C2C=CC=CC=2)=CC=1)=O
Computed Properties
- Exact Mass: 375.14705815g/mol
- Monoisotopic Mass: 375.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 75.6Ų
(3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1163143-0.05g |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid |
2137141-87-6 | 0.05g |
$768.0 | 2023-06-08 | ||
| Enamine | EN300-1163143-0.1g |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid |
2137141-87-6 | 0.1g |
$804.0 | 2023-06-08 | ||
| Enamine | EN300-1163143-0.25g |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid |
2137141-87-6 | 0.25g |
$840.0 | 2023-06-08 | ||
| Enamine | EN300-1163143-0.5g |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid |
2137141-87-6 | 0.5g |
$877.0 | 2023-06-08 | ||
| Enamine | EN300-1163143-1.0g |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid |
2137141-87-6 | 1g |
$914.0 | 2023-06-08 | ||
| Enamine | EN300-1163143-2.5g |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid |
2137141-87-6 | 2.5g |
$1791.0 | 2023-06-08 | ||
| Enamine | EN300-1163143-5.0g |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid |
2137141-87-6 | 5g |
$2650.0 | 2023-06-08 | ||
| Enamine | EN300-1163143-10.0g |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid |
2137141-87-6 | 10g |
$3929.0 | 2023-06-08 | ||
| Enamine | EN300-1163143-50mg |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid |
2137141-87-6 | 50mg |
$587.0 | 2023-10-03 | ||
| Enamine | EN300-1163143-100mg |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-phenylphenyl)propanoic acid |
2137141-87-6 | 100mg |
$615.0 | 2023-10-03 |
(3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid
Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic Acid (CAS No. 2137141-87-6)
(3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid (CAS No. 2137141-87-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanoic acid with a unique structural arrangement that includes a benzyl carbamate group and a biphenyl moiety. The compound's structure and properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The chemical structure of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid is characterized by its chiral center at the third carbon atom, which imparts specific stereochemical properties. The presence of the benzyl carbamate group and the biphenyl moiety contributes to its overall stability and reactivity, making it an interesting target for synthetic chemists and medicinal chemists alike.
Recent studies have highlighted the potential of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. The biphenyl moiety is believed to play a crucial role in modulating inflammatory responses, while the benzyl carbamate group enhances the compound's bioavailability and metabolic stability.
In addition to its anti-inflammatory effects, (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is thought to involve the disruption of cellular signaling pathways that are critical for tumor growth and survival.
The synthesis of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid typically involves multi-step processes that require precise control over reaction conditions to ensure the formation of the desired stereoisomer. One common approach involves the coupling of a protected amino acid derivative with a suitable aryl halide, followed by deprotection and purification steps. Advances in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is essential for its practical application in drug development.
The pharmacokinetic properties of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. The benzyl carbamate group appears to enhance the compound's solubility and permeability across biological membranes, while the biphenyl moiety contributes to its stability in physiological environments.
Clinical trials involving (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid are currently underway to evaluate its safety and efficacy in treating various diseases. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients, with no significant adverse effects observed at therapeutic doses. These findings are promising and suggest that further clinical evaluation is warranted.
In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid (CAS No. 2137141-87-6) represents a promising candidate for the development of novel therapeutic agents due to its unique chemical structure and biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field of medicinal chemistry.
2137141-87-6 ((3R)-3-{(benzyloxy)carbonylamino}-3-(4-phenylphenyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)